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Compound of Interest

Compound Name: Met5-enkephalin-Arg-Phe

Cat. No.: B15130364

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of Met5-enkephalin-Arg-Phe (CAS No. 73024-95-0). Adherence to these guidelines
is essential to ensure personnel safety and maintain experimental integrity.

Immediate Safety and Handling Precautions

Met5-enkephalin-Arg-Phe is a bioactive opioid peptide. While a specific Safety Data Sheet
(SDS) with detailed GHS classifications is not readily available, the following precautions are
recommended based on the nature of the compound and handling guidelines for similar
peptides.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent accidental exposure through inhalation, ingestion, or skin
contact.
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PPE Item

Specification

Rationale

Gloves

Prevents direct skin contact

Nitrile or latex gloves

with the peptide.

Eye Protection

Safety glasses with side Protects eyes from splashes or

shields or goggles airborne particles.

Lab Coat

Provides a barrier against

Standard laboratory coat

accidental spills.

Respiratory Protection

Recommended when handling

NIOSH-approved N95

the powder form to prevent

inhalation.

Emergency Procedures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention
if symptoms persist.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Logistical Information: Storage and Handling

Proper storage and handling are crucial for maintaining the stability and integrity of Met5-

enkephalin-Arg-Phe.
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Parameter Guideline

Storage Temperature -20°C

Store in a tightly sealed container in a dry and
Storage Conditions well-ventilated place. Protect from light and

moisture.

Avoid formation of dust and aerosols. Use in a
Handling well-ventilated area, preferably in a fume hood

when handling the powder.

Operational Plan: A Standard Workflow

The following diagram outlines a standard operational workflow for experiments involving Met5-

enkephalin-Arg-Phe, from preparation to post-experiment cleanup.
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Standard Operational Workflow for Met5-enkephalin-Arg-Phe
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Standard operational workflow for handling Met5-enkephalin-Arg-Phe.
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Disposal Plan

As an opioid peptide, Met5-enkephalin-Arg-Phe and any materials contaminated with it should
be disposed of with care, following institutional and local regulations for chemical and bioactive

waste.
Waste Type Disposal Procedure
Treat as chemical waste. Consult your
Unused solid peptide institution's Environmental Health and Safety

(EHS) office for specific guidelines.

_ _ _ Dispose of in a designated sharps or
Contaminated labware (e.g., pipette tips, tubes) ) )
biohazardous waste container.

Neutralize if necessary and dispose of as
) o ) chemical waste according to institutional
Aqueous solutions containing the peptide )
protocols. Do not pour down the drain unless

explicitly permitted by your EHS office.

) Dispose of in designated laboratory waste
Contaminated PPE )
containers.

For unused opioids in a clinical or take-home setting, the FDA recommends using drug take-
back locations or mail-back programs.[1][2][3] If these are not available, some opioids may be
flushed, but it is critical to consult the FDA's flush list.[3] For disposal in trash, the FDA
recommends mixing the substance with an unpalatable material like coffee grounds or cat litter
in a sealed container.[1]

Biological Activity and Signaling Pathways

Met5-enkephalin-Arg-Phe is an endogenous opioid peptide that acts as an agonist at p (mu),
0 (delta), and k (kappa) opioid receptors. These are G-protein coupled receptors (GPCRS) that,
upon activation, initiate a cascade of intracellular signaling events.

Mu-Opioid Receptor (MOR) Signhaling

Activation of pORs leads to the inhibition of adenylyl cyclase, reducing intracellular cCAMP
levels.[4] This also leads to the activation of G-protein-coupled inwardly rectifying potassium
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(GIRK) channels and the inhibition of voltage-gated calcium channels.

Mu-Opioid Receptor (UOR) Signaling Pathway
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Simplified p-Opioid Receptor signaling cascade.

Delta-Opioid Receptor (OOR) Signaling

Similar to HORs, dORs are coupled to Gi/o proteins and their activation leads to the inhibition of
adenylyl cyclase and modulation of ion channel activity.
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Delta-Opioid Receptor (dOR) Signaling Pathway
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Simplified d-Opioid Receptor signaling cascade.

Kappa-Opioid Receptor (KOR) Signaling

Activation of KORs also involves Gi/o protein coupling, leading to the inhibition of adenylyl
cyclase and modulation of ion channels. Additionally, KOR signaling can involve the p38 MAP

kinase pathway.
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Simplified k-Opioid Receptor signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-met5-enkephalin-arg-phe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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